Cas no 1427460-38-5 (5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1427460-38-5
• MF: C₁₀H₁₁ClN₂OS
• MW: 242.725139856339
• CID: 4699740
• Update Time: 2025-06-13

5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole
• OR110778

• Inchi： 1S/C10H11ClN2OS/c1-10(2,6-11)9-12-8(13-14-9)7-4-3-5-15-7/h3-5H,6H2,1-2H3
• InChI Key： YBVJZEYLBSTVSA-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1=NC(C2=CC=CS2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 67.2

Additional information on 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole

Recent Advances in the Study of 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 1427460-38-5)

The compound 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS: 1427460-38-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1,2,4-oxadiazole derivatives in modulating various biological pathways, including inflammation, cancer, and infectious diseases. The specific substitution pattern of 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole suggests enhanced stability and bioavailability, making it a promising scaffold for further drug development. Researchers have employed advanced synthetic strategies, such as microwave-assisted synthesis and click chemistry, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole exhibits potent inhibitory activity against specific enzymes involved in inflammatory responses. For instance, it has shown significant inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. Additionally, preliminary data indicate that this compound may also possess anticancer properties by inducing apoptosis in certain cancer cell lines.

Further investigations into the pharmacokinetic properties of 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole have revealed favorable absorption and distribution profiles. Molecular docking studies have provided insights into its binding interactions with target proteins, supporting its mechanism of action. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

In conclusion, 5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole represents a promising candidate for further drug development, particularly in the areas of inflammation and oncology. Ongoing research efforts are focused on structural modifications to enhance its efficacy and safety profile. Future studies will likely explore its potential in combination therapies and its application in other disease models.